![molecular formula C14H12N2 B1608405 1,5-Anthracenediamine CAS No. 79015-49-9](/img/structure/B1608405.png)
1,5-Anthracenediamine
Overview
Description
1,5-Anthracenediamine, also known as 1,5-Diaminoanthracene or Anthracene-1,5-diamine, is a chemical compound with the molecular formula C14H12N2 . It has a molecular weight of 208.26 .
Synthesis Analysis
The synthesis of anthracene derivatives, which could include this compound, often involves Suzuki/Sonogashira cross-coupling reactions . Another study mentioned the synthesis of anthraquinone or anthracene derivatives through a cross-coupling procedure .Molecular Structure Analysis
The molecular structure of this compound consists of an anthracene core with two amine (-NH2) groups attached at the 1 and 5 positions .Scientific Research Applications
DNA Binding Enhancement
A study by Modukuru et al. (2005) demonstrated the role of anthracene derivatives in enhancing DNA binding affinity. A new anthracene derivative with a 1,8-octyldiamine side chain was shown to significantly increase the binding constant to calf thymus DNA by approximately 35 times compared to a probe lacking the long side chain. This enhancement is attributed to the long side chain's ability to interact more effectively with DNA, indicating anthracene derivatives' potential in biochemistry and molecular biology for DNA-related applications (Modukuru et al., 2005).
Photodimerization Properties
Anthracene and its derivatives exhibit unique photophysical and photochemical properties, such as the ability to photodimerize under UV irradiation, leading to significant changes in their physical properties. These properties are utilized in various systems, including energy migration probes in polymers, molecular fluorosensors, and photochromic substrates for 3D memory materials. The versatility of anthracene derivatives highlights their significance in the development of new materials and technologies (Bouas-Laurent et al., 2000).
Luminescent Metal–Organic Frameworks
Yang et al. (2016) synthesized a multiresponsive luminescent metal–organic framework incorporating an anthracene moiety. This framework exhibits direct chemiluminescence and tunable photoluminescence, demonstrating potential as a selective visual sensor for hydrogen peroxide and other analytes. This application signifies the role of anthracene derivatives in developing advanced luminescent materials for sensing applications (Yang et al., 2016).
Molecular Architectures
Anthracene's molecular panel-like shape and robust photophysical behavior make it a versatile building block for constructing functional molecules and assemblies. Its incorporation into linear, cyclic, cage, and capsule shapes, each containing multiple anthracene units, underscores its importance in designing molecular architectures with desirable chemical behaviors and properties (Yoshizawa & Klosterman, 2014).
Organic Electronics
Mohebbi et al. (2011) reported on anthracene diimides with potential applications in organic electronics. The synthesis of novel diimides containing six-membered imide rings demonstrates the utility of anthracene derivatives in developing materials for organic electronic devices, highlighting their role in advancing organic electronics (Mohebbi et al., 2011).
Future Directions
properties
IUPAC Name |
anthracene-1,5-diamine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H12N2/c15-13-5-1-3-9-7-12-10(8-11(9)13)4-2-6-14(12)16/h1-8H,15-16H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HRDWUZRHCJPOFA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=CC3=C(C=CC=C3N)C=C2C(=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H12N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10404919 | |
Record name | 1,5-Anthracenediamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10404919 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
208.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
79015-49-9 | |
Record name | 1,5-Anthracenediamine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10404919 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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